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Compound of Interest

Compound Name: Allyl tribromoacetate

Cat. No.: B15486424 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of allyl tribromoacetate. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure personal safety and environmental

compliance. Given the absence of a specific safety data sheet (SDS) for allyl tribromoacetate,

this guidance is based on the known properties of the closely related compound, allyl

bromoacetate, and general principles for handling halogenated organic compounds.[1] It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

for specific disposal protocols and to ensure compliance with local and national regulations.[2]

Immediate Safety and Hazard Information
Allyl tribromoacetate is anticipated to be a hazardous substance. Based on data for

analogous compounds like allyl bromoacetate, it should be treated as harmful if swallowed,

harmful in contact with skin, and a cause of serious skin and eye irritation.[1] It may also be

harmful if inhaled and cause respiratory irritation.[1]

Personal Protective Equipment (PPE) is mandatory when handling allyl tribromoacetate:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves.[1]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[1]
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Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1]

Quantitative Data Summary
The following table summarizes key chemical information for allyl tribromoacetate and the

related, well-documented allyl bromoacetate. This data is essential for understanding the

substance's physical characteristics for safe handling and storage.

Property Allyl Tribromoacetate Allyl Bromoacetate

IUPAC Name
prop-2-enyl 2,2,2-

tribromoacetate
allyl 2-bromoacetate

Molecular Formula C5H5Br3O2[3] C5H7BrO2[1]

Molecular Weight 336.8 g/mol [3] 179.01 g/mol [1]

Boiling Point Not available 452.93 K[4]

Primary Hazards

Assumed to be toxic, irritant,

and environmentally

hazardous.

Harmful if swallowed, in

contact with skin, or inhaled;

Causes skin and eye irritation.

[1]

Step-by-Step Disposal Protocol
The proper disposal of allyl tribromoacetate is critical to prevent harm to individuals and the

environment. All chemical waste must be disposed of in accordance with institutional, local, and

federal regulations.[2]

1. Waste Segregation and Collection:

Do not mix allyl tribromoacetate waste with other waste streams, especially non-
halogenated solvents.[5]
Collect all allyl tribromoacetate waste, including contaminated materials, in a designated,
properly labeled hazardous waste container.[6]
The container must be made of a material compatible with halogenated organic compounds
and have a secure, tight-fitting lid.[6]
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2. Labeling:

Clearly label the waste container with "Hazardous Waste," "Allyl Tribromoacetate," and list
all known hazards (e.g., "Toxic," "Irritant").[7]
Include the accumulation start date on the label.

3. Storage:

Store the waste container in a designated, well-ventilated hazardous waste accumulation
area.[8]
Ensure the storage area is away from heat sources and incompatible materials.[9]
Secondary containment is recommended to prevent the spread of material in case of a leak.
[8]

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[2]
Never dispose of allyl tribromoacetate down the drain or in regular trash.[6]

Emergency Procedures: Spill and Exposure
In the event of a spill or exposure, immediate and appropriate action is necessary to minimize

harm.

Spill Cleanup Protocol
For minor spills within a chemical fume hood:

Restrict Access: Ensure the spill is contained and prevent others from entering the area.

Ventilation: Maintain adequate ventilation by keeping the fume hood sash at the appropriate

height.

Absorb Spill: Use an inert absorbent material, such as vermiculite or sand, to cover the spill.

[10] Do not use combustible materials like paper towels to absorb the initial spill.[10]

Collect Waste: Carefully scoop the absorbed material into the designated hazardous waste

container using non-sparking tools.[10]
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Decontaminate: Wipe the spill area with a suitable solvent (consult your institution's EHS for

guidance), followed by soap and water.

Dispose of Cleanup Materials: All materials used for cleanup, including gloves and wipes,

must be placed in the hazardous waste container.[11]

For large spills or spills outside of a fume hood, evacuate the area immediately and contact

your institution's emergency response team.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Logical Workflow for Allyl Tribromoacetate Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

handling and disposal of allyl tribromoacetate.
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Caption: Disposal workflow for allyl tribromoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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